Cas no 1415608-33-1 (2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide hemioxalate)

• Product Name: 2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide hemioxalate
• CAS No: 1415608-33-1
• MF: C₇H₁₁NO₆S
• MW: 237.23034119606
• CID: 4597525
• PubChem ID: 122360935
• Update Time: 2024-11-06

2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide hemioxalate
• 2lambda6-thia-6-azaspiro[3.3]heptane 2,2-dioxide;oxalic acid
• 1415608-33-1

• Inchi： 1S/C5H9NO2S.C2H2O4/c7-9(8)3-5(4-9)1-6-2-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： NSQRRRPOCBOGLY-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.O=S1(CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 384.06610795g/mol
• Monoisotopic Mass: 384.06610795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184Ų